Cas no 110187-24-1 (Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-14,19-dihydroxy-, (3b,5b)-)

• Product Name: Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-14,19-dihydroxy-, (3b,5b)-
• CAS No: 110187-24-1
• MF: C₃₀H₄₆O₈
• MW: 534.681450366974
• CID: 200558
• PubChem ID: 163813
• Update Time: 2025-04-19

Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-14,19-dihydroxy-, (3b,5b)- Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-14,19-dihydroxy-, (3b,5b)-
• 3-[(2,6-Dideoxy-3-O-methylhexopyranosyl)oxy]-14,19-dihydroxycard- 20(22)-enolide
• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-14,19-dihydroxy-, (...
• maquiroside A
• Card-20(22)-enolide, 3-((2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-14,19-dihydroxy-, (3beta,5beta)-
• 110187-24-1
• 3-[(2,6-dideoxy-3-o-methylhexopyranosyl)oxy]-14,19-dihydroxycard-20(22)-enolide
• 3-[14-hydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• DTXSID40911520

• Inchi： 1S/C30H46O8/c1-17-27(33)24(35-3)14-26(37-17)38-20-6-10-29(16-31)19(13-20)4-5-23-22(29)7-9-28(2)21(8-11-30(23,28)34)18-12-25(32)36-15-18/h12,17,19-24,26-27,31,33-34H,4-11,13-16H2,1-3H3
• InChI Key： FXZKDRVSINFUOY-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=CC(=O)OC3)C1(C)CCC1C3(CO)CCC(CC3CCC21)OC1CC(C(C(C)O1)O)OC

Computed Properties

• Exact Mass: 534.31938
• Monoisotopic Mass: 534.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 701.2°Cat760mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.582
• PSA: 114.68
• LogP: 3.11180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives